Cas no 2229603-87-4 (2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol)
2229603-87-4 structure
Product Name:2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol
CAS No:2229603-87-4
MF:C10H12OS
MW:180.266681671143
CID:5767993
PubChem ID:165977750
Update Time:2023-11-15
2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2229603-87-4
- EN300-1779082
- 2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
- 2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol
-
- Inchi: 1S/C10H12OS/c12-7-5-9-3-1-2-8-4-6-11-10(8)9/h1-3,12H,4-7H2
- InChI Key: RNWCWYKVMHWWMK-UHFFFAOYSA-N
- SMILES: SCCC1=CC=CC2=C1OCC2
Computed Properties
- Exact Mass: 180.06088618g/mol
- Monoisotopic Mass: 180.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 10.2Ų
2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1779082-0.05g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 0.05g |
$792.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-0.1g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 0.1g |
$829.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-0.25g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 0.25g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-0.5g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 0.5g |
$905.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-1.0g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 1g |
$943.0 | 2023-05-23 | ||
| Enamine | EN300-1779082-2.5g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 2.5g |
$1848.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-5.0g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 5g |
$2732.0 | 2023-05-23 | ||
| Enamine | EN300-1779082-10.0g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 10g |
$4052.0 | 2023-05-23 | ||
| Enamine | EN300-1779082-1g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-5g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 5g |
$2732.0 | 2023-09-20 |
2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2229603-87-4 (2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent